Evidence 1: (Z)-PUGNAc Versus (E)-PUGNAc Stereoisomer O-GlcNAcase Inhibitory Potency
The Z-oxime stereoisomer of PUGNAc is a vastly more potent O-GlcNAcase inhibitor than the E-oxime stereoisomer. Using recombinant O-GlcNAcase and a fluorogenic substrate in vitro, (Z)-PUGNAc at 1 μM inhibited approximately 80% of enzyme activity, whereas (E)-PUGNAc at the identical 1 μM concentration inhibited only approximately 10% of activity [1]. This approximately 8-fold greater fractional inhibition at a matched concentration translates to a difference in apparent binding affinity that renders the (E)-isomer functionally inadequate for O-GlcNAcase inhibition in most experimental contexts. In intact HEK and HeLa cell systems, (Z)-PUGNAc induced an approximately 1.4-fold increase in O-GlcNAc incorporation on proteins, confirming that the stereochemical advantage observed in vitro translates into enhanced cellular O-GlcNAc elevation [1].
| Evidence Dimension | O-GlcNAcase inhibition at 1 μM inhibitor concentration |
|---|---|
| Target Compound Data | (Z)-PUGNAc: approximately 80% inhibition of recombinant O-GlcNAcase activity at 1 μM; 1.4-fold increase in cellular O-GlcNAc levels in HEK and HeLa cells |
| Comparator Or Baseline | (E)-PUGNAc: approximately 10% inhibition of recombinant O-GlcNAcase activity at 1 μM; no significant cellular O-GlcNAc elevation reported |
| Quantified Difference | Approximately 8-fold greater fractional inhibition at matched 1 μM concentration; qualitatively, (Z)-isomer described as 'vastly more potent' than the (E)-isomer in both in vitro and intact cell experiments |
| Conditions | Recombinant O-GlcNAcase with fluorogenic substrate (in vitro); HEK and HeLa cell culture (intact cell) |
Why This Matters
Procurement of stereochemically undefined PUGNAc risks obtaining a preparation dominated by the poorly active (E)-isomer, which would require substantially higher concentrations to achieve meaningful OGA inhibition and may introduce solvent toxicity or off-target effects at those elevated doses.
- [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source
